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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzaldehyde

Cat. No.: B056668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-2-methylbenzaldehyde is an aromatic aldehyde of significant interest in organic

synthesis. It serves as a key intermediate in the production of various more complex molecules,

including pharmaceuticals, dyes, and pesticides. Notably, it is a reactant in the synthesis of

benzylidene cyclopentenediones, which have been investigated as potential inhibitors for the

zinc endopeptidase activity of botulinum neurotoxin A.[1][2] A thorough understanding of its

physical properties is essential for its effective handling, application in synthetic protocols, and

for the purification of its derivatives.

This technical guide provides a detailed overview of the core physical properties of 4-Chloro-2-
methylbenzaldehyde, outlines the standard experimental methodologies for their

determination, and presents a logical workflow for a key synthetic application.

Core Physical Properties
The fundamental physical characteristics of 4-Chloro-2-methylbenzaldehyde are summarized

in the table below. These properties are crucial for predicting its behavior in various solvents

and under different temperature and pressure conditions.
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Property Value Source(s)

Molecular Formula C₈H₇ClO [3][4]

Molecular Weight 154.59 g/mol [3][4][5]

Appearance
Colorless to pale yellow

crystalline solid
[3]

Melting Point 48-49°C [3]

Note on conflicting data: Some

databases report a melting

point of 227.5-229.0°C.[3][6][7]

This is considered anomalous

and likely erroneous, as it is

inconsistent with the values for

structurally similar compounds.

The 48-49°C range is the more

chemically plausible value.

Boiling Point 267-268°C (at 760 Torr) [3]

108-110°C (at 20 Torr) [3][6]

Density (Predicted) 1.195 ± 0.06 g/cm³ [3]

Flash Point 107.5°C [3]

Vapor Pressure 0.0417 mmHg at 25°C [3]

Refractive Index 1.574 [3]

Solubility

Soluble in alcohols, ethers,

and ketones. Slightly soluble in

Dichloromethane and DMSO.

[3]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for measuring the key physical

properties of solid organic compounds like 4-Chloro-2-methylbenzaldehyde.
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Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance.

Methodology: Capillary Method

Sample Preparation: A small amount of dry, finely powdered 4-Chloro-2-
methylbenzaldehyde is packed into a thin-walled capillary tube, sealed at one end, to a

height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample

positioned adjacent to the thermometer's bulb. This assembly is then placed in a heating

bath (e.g., a Thiele tube filled with mineral oil) or a calibrated digital melting point apparatus.

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per

minute, as the temperature approaches the expected melting point.

Observation and Measurement: The temperature at which the first drop of liquid appears (T₁)

and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

The melting range is reported as T₁ - T₂.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure. Since this property is pressure-dependent, the pressure at which the

measurement is taken must be recorded.

Methodology: Distillation Method

Apparatus Setup: A small volume (e.g., 5-10 mL) of the substance (if liquid, or a molten

sample) is placed in a distillation flask along with boiling chips or a magnetic stir bar to

ensure smooth boiling. A condenser and a collection flask are attached.

Thermometer Placement: A thermometer is positioned in the neck of the distillation flask so

that the top of the bulb is level with the bottom of the side-arm leading to the condenser. This

ensures the thermometer measures the temperature of the vapor in equilibrium with the

boiling liquid.
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Heating: The flask is heated gently. As the substance boils, the vapor rises, surrounds the

thermometer bulb, and then passes into the condenser to be cooled back into a liquid.

Measurement: The temperature is recorded when it becomes constant, which indicates that

the vapor of the pure substance is consistently bathing the thermometer bulb. The

atmospheric pressure is also recorded. For measurements at reduced pressure (vacuum

distillation), a manometer is integrated into the system.

Synthetic Application Workflow
4-Chloro-2-methylbenzaldehyde is a precursor for synthesizing α,α′-bis(substituted-

benzylidene)cycloalkanones via a Claisen-Schmidt condensation. This reaction is a base-

catalyzed aldol condensation between an aldehyde (with no α-hydrogens) and a ketone. The

workflow below illustrates the synthesis of a benzylidene cyclopentenedione.
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Caption: Workflow for the Claisen-Schmidt synthesis of a benzylidene cyclopentenedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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